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Compound of Interest

Compound Name: JNJ-39758979

Cat. No.: B1673020 Get Quote

Essential Safety and Handling Guide for JNJ-
39758979
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-39758979, a potent and selective histamine H4 receptor antagonist.[1][2][3] Given the

high affinity of this compound for its biological target, it is imperative to handle it with

appropriate caution to minimize exposure risks.[1][2] This document outlines the necessary

personal protective equipment (PPE), safe handling procedures, and disposal plans to ensure

a safe laboratory environment.

Compound Identification and Properties
A summary of the key chemical and physical properties of JNJ-39758979 is provided below.
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Property Value

Chemical Name
4-[(3R)-3-amino-1-pyrrolidinyl]-6-(1-

methylethyl)-2-pyrimidinamine

CAS Number 1046447-90-8

Molecular Formula C₁₁H₁₉N₅

Molecular Weight 221.3 g/mol

Appearance White to yellow solid

Solubility
Soluble in DMSO (≥10 mg/mL) and Ethanol

(≥10 mg/mL)

Data sourced from Cayman Chemical and other suppliers.[4]

Personal Protective Equipment (PPE) Requirements
A risk assessment is essential to determine the specific PPE required for the quantity and

nature of the work being performed.[5] The following table summarizes the minimum

recommended PPE for handling JNJ-39758979 in a laboratory setting.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection
ANSI Z87.1 compliant safety

glasses with side shields.[5][6]

Chemical splash goggles and

a face shield should be worn

when there is a risk of

splashes, such as when

preparing solutions or handling

larger quantities.[5][6]

Hand Protection Nitrile gloves.[7]

Double-gloving with nitrile

gloves or wearing Silver Shield

gloves under disposable nitrile

gloves is recommended,

especially for prolonged

handling or when working with

solutions.[5]

Body Protection

A flame-resistant lab coat is

required.[6] The lab coat

should have long sleeves and

be fully buttoned.[7]

For tasks with a higher risk of

contamination, a disposable

gown over the lab coat should

be considered.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

A respirator may be necessary

for operations with a high

potential for aerosol

generation, such as sonication

or when handling large

quantities of powder outside of

a containment system. The

type of respirator should be

determined by a formal risk

assessment.[8]

Footwear

Closed-toe shoes must be

worn at all times in the

laboratory.[6][7]

---
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Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is crucial for minimizing exposure and preventing environmental

contamination.

Handling Procedures:

Preparation: Before handling JNJ-39758979, ensure that the designated work area, typically

a chemical fume hood, is clean and uncluttered.

Weighing: Weighing of the solid compound should be performed in a fume hood or a

ventilated balance enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Personal Hygiene: After handling the compound, remove gloves and wash hands thoroughly

with soap and water. Do not wear lab coats or gloves outside of the laboratory.[7]

Spill Management:

Evacuate: In the event of a large spill, evacuate the immediate area.

Secure: Secure the area and prevent entry.

Decontaminate: For small spills, use an appropriate absorbent material and decontaminate

the area. All materials used for cleanup should be treated as hazardous waste.

Report: Report all spills to the laboratory supervisor and the institutional Environmental

Health and Safety (EHS) department.

Disposal Plan:

The disposal of potent pharmaceutical compounds is regulated and requires strict adherence to

institutional and local environmental regulations.[9]

Waste Segregation: All waste contaminated with JNJ-39758979, including gloves,

disposable lab coats, and absorbent pads, must be segregated as hazardous
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pharmaceutical waste.[9]

Containerization: Use designated and clearly labeled hazardous waste containers.[9]

Solid Waste: Heavily contaminated items and unused product should be placed in a

designated hazardous chemical waste container.

Liquid Waste: Solutions containing JNJ-39758979 should be collected in a dedicated,

sealed, and labeled hazardous waste container. Do not dispose of this waste down the

drain.[9]

Sharps: Contaminated sharps, such as needles and syringes, must be disposed of in a

designated sharps container.[9]

Waste Pickup: Once waste containers are full, follow your institution's procedures for

hazardous waste pickup through the EHS department.[9]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of JNJ-39758979.
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Handling Workflow

Disposal Workflow

Preparation:
- Clean fume hood

- Don appropriate PPE

Weighing:
- In fume hood or ventilated enclosure

Solution Preparation:
- Add solvent slowly

Post-Handling:
- Remove PPE
- Wash hands

Spill Occurs

Potential

Waste Generation:
- Contaminated PPE
- Unused compound

- Solutions

Waste Segregation:
- Hazardous pharmaceutical waste

Containerization:
- Labeled, sealed containers

Waste Pickup:
- Contact EHS

End of Process

Start Handling
JNJ-39758979

Spill Management:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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